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CAS No.: 7175-09-9

Cat. No.: S545364

Tilbroquinol Profile and Available Data

Tilbroquinel is an older antiparasitic drug, and the available data is primarily foundational. The table below

summarizes its key characteristics:

Attribute Description
Drug Class Hydroxyquinoline derivative [1]
Primary Indication Intestinal amoebiasis (infection by Entamoeba histolytica); also used against

Vibrio cholerae [2]

Administration Oral [2]

Mechanism of Not fully elucidated in the searched literature.
Action

In Vitro Activity Demonstrated against amoebae [2].

In VivolClinical Use  Used for the treatment of intestinal amoebiasis in patients [2].

IVIVC Status Specific correlation studies not found.
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Experimental Models for Antiparasitic Prodrugs

While a direct IVIVC for Tilbroquinol is not documented, recent research into antimicrobial prodrugs
(inactive compounds converted to active drugs in the body) outlines relevant modern methodologies that
could be applied [3]. The workflow below illustrates a screening process used to identify prodrugs like

Tilbroquinol:

Primary Screen:
Viability Assay
(e.g., alamarBlue)

Identify 'Nonspecific'
Growth Inhibitors

Counter-Screen:
Mammalian Cell
Cytotoxicity Test

Selective Hits:
Toxic to Bacteria,
Not Mammalian Cells

Mechanism Investigation:
Prodrug Activation
(e.g., Nitroreductases)

Validation:
Activity vs. Persister Cells
& Biofilms
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Key experimental details from this approach include [3]:

o Viability Assay: Uses a dye like alamarBlue to identify compounds that nonspecifically inhibit
bacterial growth.

¢ Cytotoxicity Counter-Screen: Tests hits against mammalian cells (e.g., HEK-293T) to eliminate
generally toxic compounds and identify selectively active ones.

o Persister Cell Assays: Evaluates the sterilizing activity of hits against dormant bacterial populations
in stationary-phase cultures and biofilms, which are critical for eradicating chronic infections.

Research Implications and Alternatives

The lack of a documented IVIVC for Tilbroquinol likely reflects its development era and the challenges of

studying older drugs. For your research:

e Focus on Modern Analogs: Research on newer hydroxyquinoline derivatives or related antiparasitic
compounds may have more robust pharmacokinetic and pharmacodynamic data.

e Explore Computational Methods: If in vivo data is known but not publicly linked to in vitro results,
physiologically based pharmacokinetic (PBPK) modeling could be explored to build a
retrospective IVIVC.

e Consult Specialized Databases: Deep literature mining in specialized pharmaceutical science
databases may uncover older, less-digitized studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Tilbroquinol in vitro vs in vivo correlation studies]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b545364+#tilbroquinol-in-vitro-

Vs-in-vivo-correlation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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